Cas no 2580204-07-3 (tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2580204-07-3
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5660864
• PubChem ID: 165888755
• Update Time: 2025-05-20

tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727665
• 2580204-07-3
• tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H14ClN3O2/c1-9(2,3)15-8(14)6-5(10)7(11)13(4)12-6/h11H2,1-4H3
• InChI Key： KGGRKZIPFMJEIF-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N(C)N=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate

tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2580204-07-3): A Key Intermediate in Modern Pharmaceutical Synthesis

tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2580204-07-3, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyrazole core structure, serves as a crucial building block in the development of various therapeutic agents. Its unique chemical properties, including the presence of both amino and chloro substituents, make it an attractive candidate for further functionalization in drug design.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its biological activity and structural diversity. Pyrazole derivatives have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. Among these derivatives, tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate stands out due to its ability to undergo multiple chemical transformations, enabling the synthesis of complex molecules with tailored pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The compound tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate has emerged as a valuable intermediate in this context. Its structural features allow for the introduction of diverse functional groups, facilitating the synthesis of inhibitors, agonists, and antagonists with high specificity and efficacy.

One of the most compelling aspects of tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the pyrazole core with appropriate substituents, researchers have been able to develop potent kinase inhibitors that exhibit high selectivity and low toxicity. The tert-butyl group provides steric hindrance, enhancing binding affinity to target proteins, while the amino and chloro groups offer opportunities for further derivatization.

Moreover, the compound has shown promise in the development of antiviral agents. The pyrazole scaffold is known to possess antiviral properties, and derivatives thereof have been investigated for their ability to inhibit viral replication. For instance, studies have demonstrated that certain pyrazole-based compounds can interfere with viral protease activity or inhibit viral entry into host cells. The presence of both amino and chloro groups in tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate allows for further functionalization to enhance antiviral efficacy.

The synthesis of tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring. Subsequent functionalization steps include chlorination and amination reactions to introduce the desired substituents. The tert-butyl group is typically introduced through an esterification reaction or by reacting with a tert-butanol derivative.

In recent research, advances in synthetic methodologies have enabled more efficient and scalable production of tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate. For example, catalytic processes have been developed that minimize waste and improve yield. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic routes. These advancements not only enhance the practicality of producing this compound but also align with global efforts to promote sustainable chemistry.

The pharmacological potential of derivatives derived from tert-butyl 5-amino-4-chloro-1-methyl-1H-pyrazole-3-carboxylate continues to be explored in preclinical studies. Researchers are investigating its efficacy as an anti-inflammatory agent by targeting key inflammatory pathways. Preliminary results suggest that certain derivatives exhibit significant anti-inflammatory activity without causing notable side effects.

In conclusion, tert-butyl 5-amino-4-chloro-1-methyl-hypopyridopyrimidinone (CAS No. 2580204). This compound represents a valuable tool for medicinal chemists seeking to develop novel therapeutic agents with improved efficacy and selectivity.